Cas no 144341-33-3 (Benzenamine, 2-ethoxy-N-[1-(methylthio)-2-nitroethenyl]-)

Benzenamine, 2-ethoxy-N-[1-(methylthio)-2-nitroethenyl]-, is a specialized organic compound featuring a nitroethenyl group linked to a substituted aniline framework. Its structure incorporates ethoxy and methylthio functional groups, which contribute to its reactivity and potential utility in synthetic chemistry. The presence of the nitroethenyl moiety suggests applications as an intermediate in the preparation of heterocyclic compounds or as a building block for agrochemicals and pharmaceuticals. The compound’s distinct electronic properties, derived from its conjugated system, may facilitate selective transformations in organic synthesis. Its stability under controlled conditions makes it suitable for further functionalization or derivatization in research and industrial processes.

Benzenamine, 2-ethoxy-N-[1-(methylthio)-2-nitroethenyl]- structure

144341-33-3 structure

Product Name:Benzenamine, 2-ethoxy-N-[1-(methylthio)-2-nitroethenyl]-

CAS No:144341-33-3

MF:C₁₁H₁₄N₂O₃S

MW:254.305461406708

MDL:MFCD00202431

CID:3749932

PubChem ID:16413451

Update Time:2025-10-18

Benzenamine, 2-ethoxy-N-[1-(methylthio)-2-nitroethenyl]- Chemical and Physical Properties

Names and Identifiers

- Benzenamine, 2-ethoxy-N-[1-(methylthio)-2-nitroethenyl]-
- 2-ETHOXY-N-[1-(METHYLSULFANYL)-2-NITROVINYL]ANILINE
- N-(2-ETHOXYPHENYL)-N-[1-(METHYLSULFANYL)-2-NITROVINYL]AMINE
- 2-ethoxy-N-[(E)-1-(methylsulfanyl)-2-nitroethenyl]aniline
- AKOS005097342
- 6J-076
- 2-ethoxy-N-[(E)-1-methylsulfanyl-2-nitroethenyl]aniline
- MFCD00202431
- 144341-33-3
- MDL： MFCD00202431
- Inchi： 1S/C11H14N2O3S/c1-3-16-10-7-5-4-6-9(10)12-11(17-2)8-13(14)15/h4-8,12H,3H2,1-2H3/b11-8+
- InChI Key： HEXHANQDPJNWJT-DHZHZOJOSA-N
- SMILES： S(C)/C(=C/[N+](=O)[O-])/NC1C=CC=CC=1OCC

Computed Properties

Exact Mass: 254.07251349Da
Monoisotopic Mass: 254.07251349Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 278
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 92.4Å²

Benzenamine, 2-ethoxy-N-[1-(methylthio)-2-nitroethenyl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00903744-1g	2-Ethoxy-N-[(E)-1-(methylsulfanyl)-2-nitroethenyl]aniline	144341-33-3	90%	1g	￥4193.0	2023-02-24
abcr	AB581211-500mg	2-Ethoxy-N-[1-(methylsulfanyl)-2-nitrovinyl]aniline; .	144341-33-3		500mg	€678.60	2025-04-21
abcr	AB581211-1g	2-Ethoxy-N-[1-(methylsulfanyl)-2-nitrovinyl]aniline; .	144341-33-3		1g	€1312.80	2025-04-21
abcr	AB581211-500 mg	2-Ethoxy-N-[1-(methylsulfanyl)-2-nitrovinyl]aniline; .	144341-33-3		500MG	€647.00	2023-03-01
abcr	AB581211-1 g	2-Ethoxy-N-[1-(methylsulfanyl)-2-nitrovinyl]aniline; .	144341-33-3		1g	€1,256.00	2023-03-01
Key Organics Ltd	6J-076-1MG	2-ethoxy-N-[1-(methylsulfanyl)-2-nitrovinyl]aniline	144341-33-3	>90%	1mg	￡37.00	2023-02-24
Key Organics Ltd	6J-076-5MG	2-ethoxy-N-[1-(methylsulfanyl)-2-nitrovinyl]aniline	144341-33-3	>90%	5mg	￡46.00	2023-02-24
Key Organics Ltd	6J-076-10MG	2-ethoxy-N-[1-(methylsulfanyl)-2-nitrovinyl]aniline	144341-33-3	>90%	10mg	￡63.00	2023-02-24
Key Organics Ltd	6J-076-0.5G	2-ethoxy-N-[1-(methylsulfanyl)-2-nitrovinyl]aniline	144341-33-3	>90%	0.5 g	￡385.00	2023-02-24
Key Organics Ltd	6J-076-1G	2-ethoxy-N-[1-(methylsulfanyl)-2-nitrovinyl]aniline	144341-33-3	>90%	1g	￡770.00	2023-02-24